Cas no 2113676-62-1 (β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate)

β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate structure
2113676-62-1 structure
Product Name:β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate
CAS No:2113676-62-1
MF:C48H74O15
MW:891.092176914215
CID:5616325
Update Time:2024-02-02

β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

    • β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate
    • Inchi: 1S/C48H74O15/c1-25(16-15-19-44(8,9)55)32-17-21-47(13)38(32)33(57-27(3)50)22-36-46(12)20-18-37(58-28(4)51)45(10,11)42(46)34(23-48(36,47)14)62-43-41(61-31(7)54)40(60-30(6)53)39(59-29(5)52)35(63-43)24-56-26(2)49/h16,32-43,55H,15,17-24H2,1-14H3/b25-16+/t32-,33+,34-,35-,36-,37-,38+,39-,40+,41-,42?,43-,46-,47-,48-/m1/s1
    • InChI Key: IVTHQCDTUMJPTO-MYVZRIFMSA-N
    • SMILES: O([C@@H]1C[C@@]2([C@@]([H])([C@]3(C)C1[C@](C)(C)[C@H](OC(C)=O)CC3)C[C@H](OC(C)=O)[C@@]1([H])[C@]2(CC[C@@H]1/C(/C)=C/CCC(O)(C)C)C)C)[C@@H]1O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 799.9±60.0 °C(Predicted)
  • pka: 15.21±0.29(Predicted)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd